Cas no 1204219-80-6 (Dapagliflozin-d)

• Product Name: Dapagliflozin-d
• CAS No: 1204219-80-6
• MF: C₂₁H₂₀D₅ClO₆
• MW: 413.903
• CID: 1069447
• Update Time: 2025-10-12

Dapagliflozin-d Chemical and Physical Properties

Names and Identifiers

• [2H5]-Dapagliflozin
• Dapagliflozin-D5
• (2S,3R,4R,5S,6R)-2-[4-chloro-3-[[4-(1,1,2,2,2-pentadeuterioethoxy)phenyl]methyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• Dapagliflozin D5
• Dapagliflozin-d

Additional information on Dapagliflozin-d

Introduction to Dapagliflozin-d (CAS No 1204219-80-6)

Dapagliflozin-d, a derivative of the well-known antidiabetic agent Dapagliflozin, is a compound of significant interest in the field of pharmaceutical chemistry and medicine. With a CAS number of 1204219-80-6, this molecule has garnered attention for its potential therapeutic applications and mechanistic insights. Dapagliflozin-d is structurally similar to its parent compound, Dapagliflozin, but with specific modifications that enhance its pharmacological properties. This introduction delves into the chemical structure, pharmacological effects, and recent research findings associated with Dapagliflozin-d.

The chemical structure of Dapagliflozin-d is characterized by a fluorinated benzene ring and a sulfonamide group, which are key features responsible for its pharmacological activity. The presence of the fluorine atom in the benzene ring enhances the compound's metabolic stability and binding affinity to its target receptors. This structural modification contributes to the improved efficacy and reduced side effects observed in clinical trials. The sulfonamide group, on the other hand, plays a crucial role in the renal reabsorption inhibition mechanism, which is central to the therapeutic action of Dapagliflozin-d.

In terms of pharmacological effects, Dapagliflozin-d primarily functions as an inhibitor of sodium-glucose co-transporter 2 (SGLT2). By blocking this transporter in the kidneys, Dapagliflozin-d reduces glucose reabsorption from the tubular fluid back into the bloodstream, leading to increased glucose excretion in the urine. This mechanism not only helps in lowering blood glucose levels but also has additional benefits such as weight loss and blood pressure reduction. These effects make Dapagliflozin-d a promising candidate for treating type 2 diabetes mellitus.

Recent research has highlighted several innovative applications of Dapagliflozin-d beyond its traditional use in diabetes management. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate immune cell function and reduce pro-inflammatory cytokine production. Additionally, Dapagliflozin-d has been investigated for its potential role in cardiovascular protection. Preliminary findings suggest that it may help in reducing cardiovascular risk factors by improving endothelial function and reducing oxidative stress.

The pharmacokinetic profile of Dapagliflozin-d is another area of active investigation. Unlike its parent compound, Dapagliflozin-d demonstrates improved bioavailability and longer half-life due to its enhanced metabolic stability. This extended duration of action could lead to less frequent dosing requirements, improving patient compliance. Furthermore, studies have shown that Dapagliflozin-d has a favorable safety profile with minimal side effects commonly associated with SGLT2 inhibitors, such as hypoglycemia or genital infections. These findings make Dapagliflozin-d an attractive option for patients who have experienced adverse reactions to other antidiabetic medications.

One of the most exciting aspects of Dapagliflozin-d research is its potential application in combination therapies. Clinical trials are currently underway to evaluate the efficacy of combining Dapagliflozin-d with other antidiabetic agents or even non-diabetic drugs targeting various metabolic pathways. Such combination therapies could provide synergistic benefits by addressing multiple aspects of metabolic dysfunction simultaneously. For instance, combining Dapagliflozin-d with GLP-1 receptor agonists has shown promising results in reducing hyperglycemia while also improving beta-cell function and cardiovascular outcomes.

The development of novel derivatives like Dapagliflozin-d underscores the importance of structural modification in optimizing drug efficacy and safety. By leveraging computational chemistry and high-throughput screening techniques, researchers can identify key structural features that enhance pharmacological activity while minimizing side effects. This approach not only accelerates drug discovery but also ensures that new compounds are tailored to meet specific therapeutic needs.

In conclusion, Dapagliflozin-d (CAS No 1204219-80-6) represents a significant advancement in the treatment of type 2 diabetes mellitus and potentially other metabolic disorders. Its unique chemical structure, potent pharmacological effects, and favorable safety profile make it a promising therapeutic agent. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern medicine.